1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine

• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-N-[(4-prop-2-enoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H21NO/c1-3-12-20-18-10-8-17(9-11-18)14-19-13-16-6-4-15(2)5-7-16/h3-11,19H,1,12-14H2,2H3
• InChI Key: OTSBKWKJELHIGF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNCC2=CC=C(C=C2)OCC=C

Description

1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine, also known as MPPEB, is a chemical compound that has shown potential in scientific research. It is a selective agonist of the trace amine-associated receptor 1 (TAAR1) and has been studied for its potential use in treating various neurological disorders.

Mechanism of Action

1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine acts as a selective agonist of the TAAR1 receptor, which is expressed in various regions of the brain, including the striatum, cortex, and hippocampus. Activation of this receptor leads to an increase in intracellular cAMP levels, which in turn modulates the activity of dopamine and serotonin neurons.
Biochemical and Physiological Effects:
1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine has been shown to increase dopamine and serotonin release in the brain, leading to an improvement in mood and cognition. It has also been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine in lab experiments is its selectivity for the TAAR1 receptor, which allows for more specific targeting of this receptor. However, one limitation is that 1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine is a relatively new compound and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on 1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine, including its potential use in treating other neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to fully understand the long-term effects of 1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine and its potential side effects. Finally, research on the development of more selective and potent TAAR1 agonists is ongoing.

Synthesis Methods

The synthesis of 1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine involves several steps, including the reaction of 4-methylphenylacetonitrile with 4-(prop-2-en-1-yloxy)benzyl magnesium bromide, followed by the reduction of the resulting imine with sodium triacetoxyborohydride. The final product is obtained through purification using chromatography.

Scientific Research Applications

1-(4-methylphenyl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine has been studied for its potential use in treating various neurological disorders, including schizophrenia, depression, and drug addiction. It has been shown to activate the TAAR1 receptor, which is involved in the regulation of dopamine and serotonin levels in the brain.